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Compound of Interest

Compound Name: beta-Butyrolactone

Cat. No.: B051020 Get Quote

Essential Safety and Handling Guide for beta-
Butyrolactone
This guide provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling beta-Butyrolactone. Adherence to

these procedures is vital for ensuring personal safety and maintaining a secure laboratory

environment.

Hazard Identification and Classification
beta-Butyrolactone is a flammable liquid and vapor that causes skin and eye irritation. It is

also suspected of causing genetic defects and cancer.[1][2] The International Agency for

Research on Cancer (IARC) classifies beta-Butyrolactone in Group 2B, meaning it is possibly

carcinogenic to humans.[1]
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Hazard Classification GHS Category

Flammable liquids Category 3[2]

Skin corrosion/irritation Category 2[2]

Serious eye damage/eye irritation Category 2A[2]

Carcinogenicity Category 1B / 2

Suspected of causing genetic defects Mutagenicity Category 2[1]

Acute toxicity (Inhalation) Category 2

Physical and Chemical Properties
Understanding the physical and chemical properties of beta-Butyrolactone is essential for

safe handling and storage.

Property Value

Appearance Colorless liquid[2][3]

Odor Acetone-like[2]

Boiling Point 71-73 °C / 29 mmHg

Flash Point 60 °C (140 °F) - closed cup

Density 1.056 g/mL at 25 °C

Solubility in Water ≥ 100 mg/mL at 73°F[2][4]

Personal Protective Equipment (PPE)
A thorough hazard assessment is necessary to select the appropriate PPE for any task

involving beta-Butyrolactone.[5] The following provides guidance on selecting the necessary

protective equipment.
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Hazard Assessment

PPE Selection

Specific PPE

Task Involving
beta-Butyrolactone

Potential for Splash
or Spray?

Adequate Ventilation?
(e.g., Fume Hood)

Chemical-Resistant Lab Coat
Nitrile Gloves

(Double-gloving recommended)
Chemical Splash Goggles

and Face Shield

Yes

Chemical Splash Goggles

No

Type ABEK (EN14387)
Respirator Filter

No

No Respirator Required

Yes

Eye and Face Protection Skin and Body ProtectionRespiratory Protection
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Spill Event

Immediate Response

Cleanup Procedure

Final Steps

beta-Butyrolactone Spill Occurs

Evacuate Immediate Area

Alert Colleagues and
Safety Officer

Don Appropriate PPE
(Respirator, Gloves, Goggles)

Ensure Area is Well-Ventilated

Assess Spill Size

Small Spill:
Absorb with inert material

(e.g., absorbent paper, vermiculite)

Small

Large Spill:
Contain spillage.

Consider downwind evacuation
(at least 300 meters)

Large

Collect absorbed material using
non-sparking tools into a

sealable hazardous waste container

Decontaminate spill area
with soap and water solution

Label Waste Container
'Hazardous Waste'

Dispose of waste through
licensed disposal company

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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